Cas no 2228750-30-7 (3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol
• CAS No: 2228750-30-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6502894
• PubChem ID: 165712162
• Update Time: 2025-05-21

3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228750-30-7
• 3-amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol
• EN300-1823488
• 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol

• Inchi： 1S/C10H14N2O2/c1-14-9-8(3-2-4-12-9)10(11)5-7(13)6-10/h2-4,7,13H,5-6,11H2,1H3
• InChI Key： OZHKWKVOAZJKBA-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=CN=C2OC)(C1)N

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol

Introduction to 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol (CAS No. 2228750-30-7)

3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228750-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring a cyclobutane core substituted with an amino group and a methoxypyridine moiety. The structural configuration of this molecule imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol consists of a cyclobutane ring functionalized at the 3-position with both an amino group (-NH₂) and a 2-methoxypyridine substituent. The presence of the pyridine ring, particularly the methoxy group at the 2-position, introduces electron-donating properties that can influence the compound's reactivity and interaction with biological targets. This structural design is reminiscent of many pharmacologically active molecules that leverage pyridine derivatives for their binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential therapeutic benefits. Among these, cyclobutane derivatives have emerged as valuable scaffolds due to their rigid structure, which can enhance binding specificity to biological receptors. The incorporation of nitrogen-containing heterocycles, such as pyridine, further expands the chemical space for designing molecules with enhanced pharmacological profiles.

The synthesis of 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include cyclization reactions to form the cyclobutane ring, followed by functional group transformations to introduce the amino and methoxypyridine moieties. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have facilitated the efficient construction of complex molecular architectures like this one.

One of the most compelling aspects of 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol is its potential as a lead compound for drug development. The combination of an amino group and a methoxypyridine substituent suggests that this molecule may exhibit interactions with enzymes or receptors involved in critical biological pathways. For instance, such structural features are often found in kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

Recent studies have highlighted the importance of pyridine-based compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The methoxy group in 2-methoxypyridin-3-yl can serve as a hydrogen bond acceptor, enhancing interactions with biological targets, while the amino group provides opportunities for further derivatization to optimize pharmacokinetic properties. These features make 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol a versatile building block for designing novel therapeutic agents.

The pharmacological potential of this compound has not yet been fully explored, but preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For example, molecular docking simulations could reveal binding affinities to targets such as protein kinases or transcription factors, which are implicated in various diseases. Such virtual screening approaches are increasingly employed in drug discovery pipelines to prioritize promising candidates for experimental validation.

In addition to its pharmaceutical applications, 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol may find utility in materials science and agrochemical research. The unique structural features of this molecule could inspire the development of new materials with tailored properties or bioactive compounds with improved efficacy and selectivity. As research continues to uncover new synthetic routes and applications, the significance of this compound is expected to grow.

The safety and regulatory aspects of working with 3-Amino-3-(2-methoxypyridin-3-yl)cyclobutan-1-ol are also important considerations. While not classified as hazardous under standard definitions, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). Regulatory compliance with local and international guidelines is essential for both research and commercial purposes.

Future directions in the study of 3-Amino-3-(2-methoxypyridin-3-y)cyclobutan -1 -ol may include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound. Such modifications could lead to enhanced potency, selectivity, or metabolic stability, making it an even more attractive candidate for therapeutic development.

The integration of computational chemistry tools into drug discovery workflows has revolutionized how new molecules are designed and evaluated. Techniques such as quantum mechanical calculations and molecular dynamics simulations can provide insights into the electronic structure and dynamic behavior of compounds like 3-Amino - 3 - ( 2 - methoxypy ridin - 3 - yl ) cyc lobutan - 1 - ol, aiding in rational drug design. These advancements underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in accelerating the discovery process.

In conclusion, 2228750 - 30 - 7 represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it a valuable scaffold f or designing novel therapeutic agents . As ongoing studies continue t o elucidate its biological activities , this molecule is poised t o play an important role i n future drug development efforts . The broader implications o f such research extend beyond medicine , influencing advancements i n materials science , agrochemistry , an d other related fields .